Cas no 1697327-18-6 (8-Chloro-5-fluoro-3H-quinazolin-4-one)

• Product Name: 8-Chloro-5-fluoro-3H-quinazolin-4-one
• CAS No: 1697327-18-6
• MF: C₈H₄ClFN₂O
• MW: 198.581563949585
• CID: 6428835
• PubChem ID: 136743756
• Update Time: 2025-05-21

8-Chloro-5-fluoro-3H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-5-fluoro-3H-quinazolin-4-one
• 4(3H)-Quinazolinone, 8-chloro-5-fluoro-
• 8-Chloro-5-fluoroquinazolin-4(3H)-one
• 8-chloro-5-fluoro-3,4-dihydroquinazolin-4-one
• 1697327-18-6

• Inchi： 1S/C8H4ClFN2O/c9-4-1-2-5(10)6-7(4)11-3-12-8(6)13/h1-3H,(H,11,12,13)
• InChI Key： UIUAUKWYHMRZRO-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2Cl)C(=O)NC=1

Computed Properties

• Exact Mass: 197.9996186g/mol
• Monoisotopic Mass: 197.9996186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Chloro-5-fluoro-3H-quinazolin-4-one

Introduction to 8-Chloro-5-fluoro-3H-quinazolin-4-one (CAS No. 1697327-18-6)

8-Chloro-5-fluoro-3H-quinazolin-4-one (CAS No. 1697327-18-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural properties and potential biological activities. This compound belongs to the quinazoline family, which is well-known for its diverse pharmacological applications, including antiviral, anticancer, and anti-inflammatory effects. The presence of both chloro and fluoro substituents in its molecular framework enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The chemical structure of 8-Chloro-5-fluoro-3H-quinazolin-4-one consists of a quinazoline core substituted at the 8-position with a chloro group and at the 5-position with a fluoro group. The 4-one moiety indicates the presence of a carbonyl group at the 4-position of the quinazoline ring. This specific arrangement of functional groups contributes to the compound's unique interactions with biological targets, which is a critical factor in determining its efficacy and selectivity in therapeutic applications.

In recent years, there has been a growing interest in quinazoline derivatives as potential therapeutic agents. The structural features of 8-Chloro-5-fluoro-3H-quinazolin-4-one make it an attractive candidate for further investigation in medicinal chemistry. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. The chloro and fluoro substituents are particularly noteworthy, as they can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

One of the most promising areas of research involving 8-Chloro-5-fluoro-3H-quinazolin-4-one is its application in anticancer therapy. Quinazoline derivatives have shown significant promise in preclinical studies as inhibitors of various kinases and other enzymes involved in cancer cell proliferation and survival. The chloro and fluoro groups in 8-Chloro-5-fluoro-3H-quinazolin-4-one are believed to enhance its ability to interact with these targets, potentially leading to more effective anticancer agents. Several studies have demonstrated that modifications at the 5-position of the quinazoline ring can significantly alter the biological activity of these compounds, making them more potent inhibitors of cancer-related enzymes.

Another area where 8-Chloro-5-fluoro-3H-quinazolin-4-one shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and enzymes, many of which are targeted by quinazoline derivatives. The structural features of 8-Chloro-5-fluoro-3H-quinazolin-4-one make it a potential inhibitor of key inflammatory mediators, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these enzymes, 8-Chloro-5-fluoro-3H-quinazolin-4-one could provide a new therapeutic approach for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The synthesis of 8-Chloro-5-fluoro-3H-quinazolin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and fluorination. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis process. Advances in synthetic methodologies have enabled researchers to produce 8-Chloro-5-fluoro-3H-quiazolinone on a larger scale, facilitating further biological testing and drug development.

In conclusion, 8-Chloro - 5 - fluoro - 3 H - quinazolin - 4 - one (CAS No. 1697327 - 18 - 6) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of chloro and fluoro substituents makes it an attractive scaffold for drug discovery, particularly in the areas of oncology and anti-inflammatory therapy. Further research is needed to fully elucidate its biological activity and develop novel therapeutic agents based on this promising compound.